Cas no 1881322-06-0 (3-chloro-2-(ethylsulfanyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-chloro-2-(ethylsulfanyl)-5-(trifluoromethyl)pyridine
• CAS No: 1881322-06-0
• MF: C₈H₇ClF₃NS
• MW: 241.661090135574
• CID: 5529690
• PubChem ID: 112776146
• Update Time: 2024-03-01

3-chloro-2-(ethylsulfanyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-2-(ethylthio)-5-(trifluoromethyl)-
• 3-chloro-2-(ethylsulfanyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7ClF3NS/c1-2-14-7-6(9)3-5(4-13-7)8(10,11)12/h3-4H,2H2,1H3
• InChI Key： JYONYNQKCWEVLE-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC=C(C(F)(F)F)C=C1Cl

Computed Properties

• Exact Mass: 240.9939826g/mol
• Monoisotopic Mass: 240.9939826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 238.3±40.0 °C(Predicted)
• pka: -1.28±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers